4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]aniline

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• SMILES: C1CC1C2=NOC(=N2)CC3=CC=C(C=C3)N
• InChI: InChI=1S/C12H13N3O/c13-10-5-1-8(2-6-10)7-11-14-12(15-16-11)9-3-4-9/h1-2,5-6,9H,3-4,7,13H2
• InChIKey: XSXAZFKUERDUAJ-UHFFFAOYSA-N

Physicochemical & Procurement Profile

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]aniline (CAS 1036510-53-8, MFCD11117568) is a para-substituted aniline bearing a 3-cyclopropyl-1,2,4-oxadiazole moiety connected via a methylene linker. With a molecular weight of 215.25 g·mol⁻¹, a computed LogP of 2.25, and a fraction sp³ (Fsp³) of 0.333, it occupies a distinctive physicochemical space among 1,2,4-oxadiazole–aniline building blocks [1]. The compound is commercially supplied as a free base at ≥95% purity, with the hydrochloride salt (CAS 1461714-35-1) available separately—an important procurement consideration for downstream synthetic chemistry . The 1,2,4-oxadiazole ring is recognized as a privileged scaffold in medicinal chemistry owing to its metabolic resilience, hydrogen-bonding capacity, and bioisosteric replacement potential for ester and amide functionalities [2].

Form Free base – direct amine reactivity for coupling & library synthesis

Scaffold 3-Cyclopropyl-1,2,4-oxadiazole – conformationally restricted privileged core

Architecture Para-aniline with methylene linker – defined exit vector for fragment elaboration

• [1] PubChem. Compound Summary: 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]aniline. PubChem CID 29034450. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/29034450 (accessed 2026-04). View Source
• [2] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. DOI: 10.1021/jm2013248. View Source

In-Class Analog Substitution Limitations

The 1,2,4-oxadiazole–aniline chemical space contains numerous structurally proximate analogs differing in the oxadiazole 3-substituent (methyl, isopropyl, phenyl, cyclopropyl), the aniline substitution pattern (ortho, meta, para), and the linker type (direct C–C bond vs. methylene spacer). These seemingly minor variations produce quantifiable differences in lipophilicity (ΔLogP up to 0.55), fraction sp³ (Fsp³ range 0.20–0.33), and conformational behavior that directly impact pharmacokinetic predictivity, synthetic tractability in parallel library synthesis, and target-engagement hypotheses [1]. Generic substitution without accounting for these differences risks selecting a compound with inappropriately lower lipophilicity for membrane penetration, reduced Fsp³ (correlated with higher clinical attrition), or an undesired salt form that complicates downstream chemistry [2].

Lipophilicity & Fsp³ shift with methyl/phenyl analogs may alter membrane penetration and attrition predictability; cyclopropyl profile is not interchangeable.

Conformational restriction from cyclopropyl–oxadiazole conjugation cannot be assumed for alkyl or aryl substituents, affecting binding pose predictivity.

Para-aniline with methylene linker is regiospecific; meta or reversed regioisomers change exit vector and electronic environment, limiting direct SAR transfer.

• [1] PubChem. Compound Summary: 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]aniline. PubChem CID 29300683, CAS 1039988-23-2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/29300683 (accessed 2026-04). View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. DOI: 10.1021/jm901241e. View Source

Quantitative Evidence vs. Closest Analogs

Lipophilicity Advantage: Cyclopropyl vs. Methyl

The target compound (3-cyclopropyl substituent) exhibits a measured/calculated LogP of 2.25, compared with 1.8 for the direct 3-methyl analog 4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]aniline (CAS 1039988-23-2) [1]. This ΔLogP of +0.45 represents a meaningful increase in lipophilicity that places the cyclopropyl derivative closer to the optimal CNS drug-like LogP range of 2–4, while the methyl analog falls below this window [2]. The difference arises from the additional two methylene units in the cyclopropyl ring, which add hydrophobic surface area without introducing the full rotational freedom of an isopropyl group.

Lipophilicity Advantage

Cross-study comparable

ΔLogP +0.45 vs. 3‑methyl analog

Cyclopropyl LogP enters favorable CNS 2–4 window; methyl analog falls below.

Computed/measured values; PubChem XLogP3‑AA reference.

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 2.25 (Fluorochem experimental/calculated); XLogP3-AA = 2.0 (PubChem)
Comparator Or Baseline	4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]aniline: LogP = 1.8 (XLogP3-AA, PubChem CID 29300683)
Quantified Difference	ΔLogP = +0.45 (Fluorochem vs. PubChem methyl); ΔLogP = +0.20 (PubChem vs. PubChem)
Conditions	Computed/measured logP; Fluorochem datasheet reports 2.25424118767; PubChem XLogP3-AA algorithm v3.0

Why This Matters

For CNS-targeted library design, a LogP of 2.25 positions the compound within the favorable 2–4 range for blood–brain barrier penetration, whereas the methyl analog at LogP 1.8 may show suboptimal passive permeability—making the cyclopropyl derivative a more appropriate choice for neuroscience-focused screening collections.

• [1] PubChem. Compound Summary: 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]aniline. PubChem CID 29300683, CAS 1039988-23-2. XLogP3-AA = 1.8. https://pubchem.ncbi.nlm.nih.gov/compound/29300683 (accessed 2026-04). View Source
• [2] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. DOI: 10.1602/neurorx.2.4.541. View Source

Fsp³ Differentiation: Cyclopropyl vs. Methyl/Phenyl

The target compound has an Fsp³ of 0.333 (4 sp³ carbons out of 12 total carbons, excluding carbonyl-equivalent carbons), whereas the 3-methyl analog has an Fsp³ of approximately 0.20, and a 3-phenyl analog would approach 0.07 [1]. An Fsp³ ≥ 0.30 has been correlated with improved clinical success rates in small-molecule drug discovery, with compounds below Fsp³ 0.25 showing significantly higher attrition [2]. The cyclopropyl group uniquely contributes sp³ character while maintaining conformational restriction—a combination not achievable with either linear alkyl (isopropyl, Fsp³ = 0.33 but with greater rotational entropy) or aromatic (phenyl, Fsp³ ≈ 0.07) alternatives.

Fsp³ Differentiation

Cross-study comparable

Fsp³ 0.333 vs. 0.20 (methyl) / 0.07 (phenyl)

Surpasses empirical 0.30 threshold correlated with lower clinical attrition.

Computed from molecular formula; sp³ carbon count.

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	Fsp³ = 0.333 (4 sp³ C / 12 total C; Fluorochem datasheet)
Comparator Or Baseline	4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]aniline: Fsp³ ≈ 0.20 (2 sp³ C / 10 total C); 4-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methyl]aniline: Fsp³ ≈ 0.07 (1 sp³ C / 15 total C)
Quantified Difference	ΔFsp³ = +0.13 over methyl analog; +0.26 over phenyl analog
Conditions	Computed from molecular formula; sp³ carbons counted as non-aromatic, non-carbonyl carbons

Why This Matters

Procurement for lead-optimization programs increasingly uses Fsp³ as a triage filter; the target compound's Fsp³ of 0.333 crosses the empirically validated 0.30 threshold associated with lower clinical attrition, making it a strategically preferable scaffold choice over flatter methyl or phenyl analogs.

• [1] PubChem. Compound Summaries for CID 29300683 (methyl analog) and 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]aniline (ChemicalBook). Molecular formulas: C10H11N3O and C15H13N3O, respectively. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. DOI: 10.1021/jm901241e. View Source

Conformational Restriction via Cyclopropyl-Oxadiazole Conjugation

X-ray crystallographic studies on a closely related 3-cyclopropyl-1,2,4-oxadiazole system (Baker et al., 1992) demonstrated that the cyclopropyl group adopts a conformation placing its C–C bonds in conjugation with the oxadiazole C=N double bond, creating a geometrically restricted, coplanar arrangement [1]. This conjugation is absent in 3-methyl and 3-isopropyl analogs, where free rotation around the C–C bond between the substituent and oxadiazole ring introduces conformational heterogeneity. The restricted geometry of the cyclopropyl–oxadiazole system reduces the entropic penalty upon target binding and provides a more defined pharmacophoric presentation for structure-based drug design [2].

Conformational Restriction

Class-level inference

X‑ray evidence: cyclopropyl C–C in conjugation with oxadiazole C=N

Restricted geometry reduces entropic penalty, improves docking predictability.

Inference from Baker et al. 1992; identical cyclopropyl–oxadiazole connectivity.

Evidence Dimension	Conformational restriction of oxadiazole 3-substituent
Target Compound Data	Cyclopropyl C–C bonds in conjugation with oxadiazole C=N (X-ray evidence; Baker et al. 1992, J. Chem. Soc. Chem. Commun.); restricted rotation
Comparator Or Baseline	Methyl and isopropyl analogs: free rotation around substituent–oxadiazole bond; no X-ray evidence for conjugation; conformational heterogeneity expected
Quantified Difference	Qualitative difference: conjugated (restricted) vs. freely rotating (flexible); entropic benefit upon binding estimated at ~0.5–1.5 kcal·mol⁻¹ based on rotatable bond freezing
Conditions	X-ray crystallography on (3R,4R)-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-azabicyclo[2.2.1]heptane; inference extended to target compound based on identical cyclopropyl–oxadiazole connectivity

Why This Matters

For structure-based drug design and computational docking campaigns, the restricted cyclopropyl–oxadiazole geometry reduces the conformational search space and improves docking pose predictivity relative to flexible alkyl analogs—a practical advantage when selecting a scaffold for virtual screening or fragment growing.

• [1] Baker, R.; Showell, G. A.; Street, L. J.; Saunders, J.; Hoogsteen, K.; Freedman, S. B.; Hargreaves, R. J. Synthesis, Physicochemical and Conformational Properties of (3R,4R)-3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-azabicyclo[2.2.1]heptane, a Novel M1 Selective Muscarinic Partial Agonist. J. Chem. Soc., Chem. Commun. 1992, 817–819. DOI: 10.1039/C39920000817. View Source
• [2] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. DOI: 10.1021/jm2013248. View Source

Free Base vs. Salt Form: Synthetic Accessibility

The target compound (CAS 1036510-53-8) is commercially supplied as the free base at ≥95% purity . In contrast, the 3-isopropyl analog is primarily catalogued and supplied as the hydrochloride salt (CAS 1461707-36-7), and the hydrochloride salt of the target compound itself (CAS 1461714-35-1) is listed separately [1]. For common medicinal chemistry transformations—amide coupling with carboxylic acids, reductive amination with aldehydes, or sulfonylation—the free base form eliminates the need for a neutralization step, reducing by one synthetic operation per analog in library production. In a 96-compound library, this translates to approximately 96 fewer neutralization steps and avoids potential salt-metathesis complications.

Free Base vs. Salt

Supporting evidence

Free base (≥95%) eliminates neutralization step vs. HCl salt analogs

Reduces synthetic operations per compound; avoids salt-metathesis losses.

Vendor catalog analysis; HCl salt CAS 1461714-35-1 available separately.

Evidence Dimension	Commercial availability in free base form for direct synthetic use
Target Compound Data	Free base (CAS 1036510-53-8), ≥95% purity; multiple vendors (Fluorochem F697841, AKSci 3938DD, Leyan 1354673)
Comparator Or Baseline	3-Isopropyl analog: primarily HCl salt (CAS 1461707-36-7); target compound HCl salt: CAS 1461714-35-1; both require neutralization before amine-reactive chemistry
Quantified Difference	One fewer synthetic step (neutralization) per compound when using free base directly
Conditions	Vendor catalog analysis (Fluorochem, AKSci, PubChem, Leyan, Chemenu); free base and HCl salt are distinct CAS registry numbers

Why This Matters

For medicinal chemistry teams running parallel synthesis or high-throughput chemistry workflows, procuring the free base directly eliminates a neutralization step per compound, reducing total synthesis time and avoiding potential yield losses from salt-exchange procedures.

• [1] PubChem. Compound Summary: 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline hydrochloride. PubChem CID 75480858, CAS 1461707-36-7. https://pubchem.ncbi.nlm.nih.gov/compound/75480858 (accessed 2026-04). View Source

Para-Substitution and Methylene Linker Differentiation

The target compound (para-aniline, methylene linker, 3-cyclopropyl oxadiazole) has a LogP of 2.25 and 3 rotatable bonds [1]. The meta-aniline regioisomer 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline (CAS 1036512-83-0) has a lower LogP of 1.7 and only 2 rotatable bonds, with the aniline directly attached to the oxadiazole rather than via a methylene spacer [2]. The regioisomer 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)aniline (CAS 96898-78-1, MW 201.22) has the cyclopropyl group at the oxadiazole 5-position and the aniline directly at the 3-position, representing a reversed connectivity that alters both the electronic environment of the aniline nitrogen and the vector of the amine relative to the cyclopropyl group .

Regioisomer Comparison

Cross-study comparable

ΔLogP +0.55, +1 rotatable bond vs. meta‑aniline regioisomer

Para‑methylene linker provides distinct exit vector and conformational flexibility.

Meta isomer CAS 1036512-83-0; reversed connectivity CAS 96898-78-1.

Evidence Dimension	Lipophilicity, rotatable bond count, and substitution pattern
Target Compound Data	Para-aniline with CH₂ linker: LogP = 2.25, 3 rotatable bonds, MW = 215.25, TPSA = 64.9 Ų
Comparator Or Baseline	Meta-aniline direct-attached: LogP = 1.7, 2 rotatable bonds, MW = 201.22, TPSA = 64.9 Ų (CAS 1036512-83-0); Regioisomer 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)aniline: MW = 201.22 (CAS 96898-78-1)
Quantified Difference	ΔLogP = +0.55 vs. meta isomer; ΔMW = +14.03; +1 rotatable bond from methylene linker
Conditions	PubChem XLogP3-AA computed values; structural comparison by InChI/SMILES

Why This Matters

The para-methylene-linked architecture provides a different exit vector and increased conformational flexibility compared to the direct-attached meta isomer, which is critical for fragment-based drug design where linker geometry dictates binding-site complementarity; procurement decisions must specify the exact regioisomer to avoid SAR misinterpretation.

• [1] PubChem. Compound Summary: 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]aniline. PubChem CID 29034450. XLogP3-AA = 2.0; Fluorochem LogP = 2.25. https://pubchem.ncbi.nlm.nih.gov/compound/29034450 (accessed 2026-04). View Source
• [2] PubChem. Compound Summary: 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)aniline. PubChem CID 29032331, CAS 1036512-83-0. XLogP3-AA = 1.7. https://pubchem.ncbi.nlm.nih.gov/compound/29032331 (accessed 2026-04). View Source

Nanomolar Target Engagement of Cyclopropyl-Oxadiazole Motif

Although direct biological data for the specific target compound are absent from the peer-reviewed literature, the 3-cyclopropyl-1,2,4-oxadiazole substructure has been validated in quantitative enzyme inhibition contexts. A compound bearing the identical 3-cyclopropyl-1,2,4-oxadiazol-5-yl substructure demonstrated an IC₅₀ of 12 nM against human recombinant 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) [1]. A separate 3-cyclopropyl-1,2,4-oxadiazole-containing series yielded IC₅₀ values of 30 nM against human FABP4 [2]. The M1 muscarinic partial agonist (3R,4R)-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-azabicyclo[2.2.1]heptane demonstrated functional selectivity for M1 over M2/M3 receptors, establishing that the cyclopropyl–oxadiazole combination can drive selective target engagement [3]. These data support the rationale for prioritizing the cyclopropyl-substituted oxadiazole over alkyl or aryl alternatives in screening campaigns.

Target Engagement

Class-level inference

Substructure-class IC₅₀: 12 nM (11β‑HSD1), 30 nM (FABP4)

Reported class-level affinity supports scaffold prioritization, not compound-specific potency.

No direct data for target compound; BindingDB entries.

Evidence Dimension	Biochemical target engagement potency of 3-cyclopropyl-1,2,4-oxadiazole-containing compounds
Target Compound Data	No direct biochemical data available; substructure (3-cyclopropyl-1,2,4-oxadiazole) present in compounds with IC₅₀ values of 12 nM (11β-HSD1) and 30 nM (FABP4)
Comparator Or Baseline	No head-to-head comparator data for the identical scaffold with different oxadiazole 3-substituents; class-level inference only
Quantified Difference	Cannot be quantified for the specific compound; substructure-level evidence supports nanomolar-range activity potential
Conditions	BindingDB: BDBM50294780 (11β-HSD1 inhibition, IC₅₀ 12 nM); BDBM312372 (FABP4 inhibition, IC₅₀ 30 nM); Baker et al. 1992 (M1 functional selectivity)

Why This Matters

When procuring a scaffold for hit-finding or focused library synthesis, the existence of validated nanomolar-affinity chemotypes containing the identical 3-cyclopropyl-1,2,4-oxadiazole substructure provides a precedented starting point, reducing the risk of investing in a completely untested chemotype.

• [1] BindingDB. Entry BDBM50294780: N-Adamantan-2-yl-4-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-3,3-dimethyl-butyramide. IC₅₀ = 12 nM for human recombinant 11β-HSD1. https://www.bindingdb.org (accessed 2026-04). View Source
• [2] BindingDB. Entry BDBM312372: US9604977, Example 118. IC₅₀ = 30 nM for human FABP4. https://www.bindingdb.org (accessed 2026-04). View Source
• [3] Baker, R.; Showell, G. A.; Street, L. J.; Saunders, J.; Hoogsteen, K.; Freedman, S. B.; Hargreaves, R. J. Synthesis, Physicochemical and Conformational Properties of (3R,4R)-3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1-azabicyclo[2.2.1]heptane, a Novel M1 Selective Muscarinic Partial Agonist. J. Chem. Soc., Chem. Commun. 1992, 817–819. DOI: 10.1039/C39920000817. View Source

Recommended Application Scenarios

CNS Fragment Libraries with Balanced Lipophilicity

The target compound's LogP of 2.25 positions it within the optimal CNS drug-like lipophilicity window (LogP 2–4), unlike the 3-methyl analog (LogP 1.8) . Medicinal chemistry teams designing fragment or lead-like libraries for neurodegenerative or psychiatric targets should preferentially select the cyclopropyl derivative to ensure adequate passive blood–brain barrier permeability while avoiding the excessive lipophilicity (LogP > 4) associated with promiscuity and hERG liability. The free base form further supports direct use in amine-functionalization chemistry for fragment elaboration [1].

Lead Optimization with High Fsp³

With an Fsp³ of 0.333, the target compound crosses the empirically determined threshold associated with improved clinical success . Pharmaceutical discovery groups applying 'escape from flatland' design principles should procure this cyclopropyl-substituted building block over the 3-phenyl (Fsp³ ≈ 0.07) or 3-methyl (Fsp³ ≈ 0.20) alternatives when synthesizing lead series for programs where physicochemical property-based attrition risk is a key decision criterion.

Structure-Based Design with Defined Oxadiazole Geometry

The X-ray-demonstrated conjugation between the cyclopropyl group and the oxadiazole C=N bond provides a restricted, predictable geometry for docking and pharmacophore modeling . Computational chemistry groups performing virtual screening or structure-based design should prefer the cyclopropyl analog over flexible alkyl-substituted oxadiazoles, as the reduced conformational entropy simplifies pose prediction and improves docking enrichment factors. This is particularly relevant for targets where the oxadiazole serves as a key hinge-binding or hydrogen-bonding motif.

Parallel Synthesis with Direct Amine Reactivity

The commercial availability of the target compound as a free base (≥95% purity) from multiple vendors eliminates the neutralization step required when using HCl salt forms of closely related analogs (e.g., 3-isopropyl variant, CAS 1461707-36-7). For high-throughput parallel synthesis workflows—amide library production, sulfonylation arrays, or reductive amination campaigns—this translates to a measurable reduction in operational steps and avoids yield losses associated with incomplete neutralization or salt exchange, directly impacting library production efficiency and final compound purity [1].

Application

Selection Property

Validation Focus

CNS fragment library design

Lipophilicity within CNS drug-like range

LogP and passive permeability profiling

Lead optimization campaigns

Fsp³ above attrition-reduction threshold

Physicochemical property-based attrition risk assessment

Structure-based drug design

Conformationally restricted oxadiazole geometry

Docking pose predictivity and virtual screening enrichment

Parallel library synthesis

Free base form for direct amine coupling

Synthetic step reduction and yield consistency

• [1] PubChem. Compound Summary: 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline hydrochloride. PubChem CID 75480858, CAS 1461707-36-7 (HCl salt form). https://pubchem.ncbi.nlm.nih.gov/compound/75480858 (accessed 2026-04). View Source